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InChI=1S/C15H14ClN3O4S/c16-8-6-24-14-10(13(21)19(14)11(8)15(22)23)18-12(20)9(17)7-4-2-1-3-5-7/h1-5,9-10,14H,6,17H2,(H,18,20)(H,22,23)/t9-,10-,14-/m1/s1
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Cefaclor is a cephalosporin antibiotic that is active against S. pyogenes, S. pneumoniae, S. aureus, P. mirabilis, S. typhi, E. coli, and H. influenzae (MICs = 0.25, 0.25-2, 1-2, 1, 0.5, 1, and 2-4 μg/ml, respectively). It is protective against S. pyogenes, S. pneumoniae, S. aureus, P. mirabilis, S. typhi, E. coli, and H. influenzae infections in mice (ED50s = 0.08-30.2 mg/kg). Formulations containing cefaclor have been used in the treatment of various bacterial infections.
Cefaclor Anhydrous is the anhydrous form of cefaclor, a beta-lactam, second-generation cephalosporin with antibacterial activity. Cefaclor binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall. Inactivation of PBPs interferes with the cross-linkage of peptidoglycan chains necessary for bacterial cell wall strength and rigidity. This results...